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Compound of Interest

Compound Name:
1-(Cbz-

amino)cyclohexanecarboxylic acid

Cat. No.: B173627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Cbz-amino)cyclohexanecarboxylic acid, a derivative of 1-aminocyclohexanecarboxylic

acid, is a synthetic amino acid that holds potential as a building block in peptide synthesis and

drug discovery. The incorporation of the carboxybenzyl (Cbz) protecting group on the amino

functionality allows for controlled peptide bond formation. Its rigid cyclohexyl backbone can

impart unique conformational constraints on peptides, a desirable attribute in the design of

peptidomimetics with enhanced stability and biological activity. This document provides a

technical overview of its chemical properties, a general protocol for its use, and a conceptual

workflow for its application in solid-phase peptide synthesis.

Chemical Properties and Data
The fundamental chemical properties of 1-(Cbz-amino)cyclohexanecarboxylic acid are

summarized below.
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Property Value

Molecular Formula C₁₅H₁₉NO₄

Molecular Weight 277.32 g/mol

Full Chemical Name

1-

(((Benzyloxy)carbonyl)amino)cyclohexanecarbo

xylic acid

Synonyms N-Cbz-1-aminocyclohexanecarboxylic acid

Conceptual Experimental Protocol: Use in Solid-
Phase Peptide Synthesis (SPPS)
The following is a generalized protocol for the incorporation of 1-(Cbz-
amino)cyclohexanecarboxylic acid into a peptide sequence using solid-phase peptide

synthesis. Specific conditions may need to be optimized based on the resin, coupling reagents,

and the overall peptide sequence.

Materials:

1-(Cbz-amino)cyclohexanecarboxylic acid

Rink Amide resin (or other suitable solid support)

N,N'-Diisopropylcarbodiimide (DIC) or other carbodiimide coupling agent

OxymaPure® or 1-Hydroxybenzotriazole (HOBt)

N,N-Dimethylformamide (DMF)

Piperidine solution (20% in DMF) for Fmoc deprotection (if applicable to the overall strategy)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA) cleavage cocktail (e.g., TFA/triisopropylsilane/water)

Procedure:
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Resin Swelling: Swell the Rink Amide resin in DMF for 1-2 hours.

Fmoc Deprotection (if applicable): If the resin is Fmoc-protected, treat with 20% piperidine in

DMF to deprotect the terminal amine. Wash thoroughly with DMF and DCM.

Activation of 1-(Cbz-amino)cyclohexanecarboxylic acid: In a separate vessel, dissolve 1-
(Cbz-amino)cyclohexanecarboxylic acid (3 eq.), DIC (3 eq.), and OxymaPure® (3 eq.) in

DMF. Allow the activation to proceed for 15-30 minutes at room temperature.

Coupling: Add the activated amino acid solution to the deprotected resin. Agitate the reaction

vessel for 2-4 hours at room temperature.

Washing: After the coupling reaction, thoroughly wash the resin with DMF and DCM to

remove excess reagents and byproducts.

Capping (Optional): To block any unreacted amino groups, treat the resin with a capping

solution (e.g., acetic anhydride and N,N-diisopropylethylamine in DMF).

Chain Elongation: Repeat the deprotection (if using Fmoc strategy for subsequent amino

acids) and coupling steps for the remaining amino acids in the desired sequence.

Final Deprotection and Cleavage: Once the peptide synthesis is complete, wash the resin

with DCM and dry under vacuum. Cleave the peptide from the resin and remove side-chain

protecting groups using a TFA cleavage cocktail.

Peptide Precipitation and Purification: Precipitate the cleaved peptide in cold diethyl ether,

centrifuge, and wash the pellet. Purify the crude peptide using reverse-phase high-

performance liquid chromatography (RP-HPLC).

Conceptual Workflow for Peptide Synthesis
The following diagram illustrates a generalized workflow for the incorporation of a Cbz-

protected amino acid like 1-(Cbz-amino)cyclohexanecarboxylic acid into a growing peptide

chain during solid-phase peptide synthesis.
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Caption: Conceptual workflow for solid-phase peptide synthesis.

Biological Activity and Applications in Drug
Discovery
While specific biological activity data for 1-(Cbz-amino)cyclohexanecarboxylic acid is not

extensively documented in publicly available literature, its structural motifs suggest potential

applications. The cyclohexane ring provides a rigid scaffold that can be useful in designing

peptidomimetics to probe or inhibit protein-protein interactions. The introduction of such

constrained residues can lead to peptides with improved metabolic stability and receptor

binding affinity.

Derivatives of aminocyclohexanecarboxylic acid have been explored as components of various

therapeutic agents. Therefore, 1-(Cbz-amino)cyclohexanecarboxylic acid serves as a

valuable intermediate for the synthesis of novel peptide-based drug candidates. Further

research is warranted to explore the specific biological effects of peptides incorporating this

particular amino acid.

To cite this document: BenchChem. [Technical Guide: 1-(Cbz-amino)cyclohexanecarboxylic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173627#1-cbz-amino-cyclohexanecarboxylic-acid-
molecular-weight]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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